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Compound of Interest

N-(4-Aminobenzoyl-d4)-L-glutamic
Acid

Cat. No.: B565498

Compound Name:

An In-depth Technical Guide to N-(4-Aminobenzoyl-d4)-L-glutamic Acid

This technical guide provides a comprehensive overview of N-(4-Aminobenzoyl-d4)-L-
glutamic Acid, a deuterated derivative of a glutamic acid compound. It is intended for
researchers, scientists, and professionals in drug development who utilize stable isotope-
labeled compounds for quantitative analysis and metabolic studies. This document outlines the
material's specifications, analytical methods for its characterization, and its primary applications
in scientific research.

Certificate of Analysis Summary

The following tables summarize the key quality and physical characteristics of N-(4-
Aminobenzoyl-d4)-L-glutamic Acid.

Table 1: General Information

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b565498?utm_src=pdf-interest
https://www.benchchem.com/product/b565498?utm_src=pdf-body
https://www.benchchem.com/product/b565498?utm_src=pdf-body
https://www.benchchem.com/product/b565498?utm_src=pdf-body
https://www.benchchem.com/product/b565498?utm_src=pdf-body
https://www.benchchem.com/product/b565498?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Value

Compound Name N-(4-Aminobenzoyl-d4)-L-glutamic Acid
CAS Number 461426-34-6[1]

Unlabeled CAS 4271-30-1[1]

Molecular Formula C12H10D4aN20s5[1]

Molecular Weight 270.27 g/mol [1][2]

Table 2: Physical and Chemical Properties

Property Value

Appearance Solid, White to off-white powder[1][3]
Purity 99.86%[1]

Melting Point 175 °C (decomposes)[3]

Powder: -20°C for 3 years; 4°C for 2 years. In
Storage Conditions solvent: -80°C for 6 months; -20°C for 1
month[1]

Table 3: Solubility Data

Solvent Concentration Notes

Requires ultrasonic assistance;
DMSO 100 mg/mL (370.00 mM) )
hygroscopic[1]

Applications in Research

N-(4-Aminobenzoyl-d4)-L-glutamic acid serves as a valuable tool in various research
applications:

 Internal Standard: Due to its isotopic labeling, it is widely used as an internal standard in
clinical mass spectrometry for the accurate quantification of its unlabeled counterpart, N-(4-
aminobenzoyl)-L-glutamic acid.[1]
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e Metabolic Research: It is a known metabolite of tetrahydrofolate.[4] Studies have shown that
its levels can increase in plasma with high folic acid intake, making it a useful biomarker in
nutritional and metabolic research.[4]

o Drug Development: The use of stable isotopes like deuterium is crucial in drug development
for pharmacokinetic and metabolic profiling of drug candidates.[1]

e Folic Acid Impurity Analysis: The unlabeled form, N-(4-aminobenzoyl)-L-glutamic acid, is
considered an impurity in folic acid preparations.[5] This deuterated version can be used as a
reference standard for the accurate detection and quantification of this impurity.

Experimental Protocols

The following are detailed methodologies for key experiments used to verify the identity, purity,
and structure of N-(4-Aminobenzoyl-d4)-L-glutamic Acid.

Liquid Chromatography-Mass Spectrometry (LC-MS)

This protocol outlines the general procedure for analyzing the purity and confirming the
molecular weight of the compound.

Objective: To determine the purity of the compound and confirm its mass-to-charge ratio.
Instrumentation:

¢ High-Performance Liquid Chromatography (HPLC) system

o Mass Spectrometer (e.g., Quadrupole Time-of-Flight)

Procedure:

o Sample Preparation: Prepare a 1 mg/mL stock solution of N-(4-Aminobenzoyl-d4)-L-
glutamic Acid in DMSO. Further dilute with an appropriate mobile phase to a final
concentration of 10 pg/mL.

o Chromatographic Conditions:

o Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pm).
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o Mobile Phase A: 0.1% Formic acid in Water.
o Mobile Phase B: 0.1% Formic acid in Acetonitrile.

o Gradient: Start at 5% B, increase to 95% B over 10 minutes, hold for 2 minutes, then
return to initial conditions and equilibrate for 3 minutes.

o Flow Rate: 0.3 mL/min.

o Injection Volume: 5 pL.

e Mass Spectrometry Conditions:
o lonization Mode: Electrospray lonization (ESI), positive or negative mode.
o Scan Range: m/z 100-500.
o Capillary Voltage: 3.5 kV.
o Source Temperature: 120°C.

o Data Analysis: Integrate the peak area of the analyte to determine purity. Analyze the mass
spectrum to confirm the [M+H]* or [M-H]~ ion corresponding to the molecular weight of N-(4-
Aminobenzoyl-d4)-L-glutamic Acid.

Nuclear Magnetic Resonance (*H-NMR) Spectroscopy

This protocol is for confirming the chemical structure of the compound.
Objective: To verify the molecular structure and assess isotopic enrichment.
Instrumentation:

 NMR Spectrometer (e.g., 400 MHz).

Procedure:

o Sample Preparation: Dissolve 5-10 mg of the compound in 0.7 mL of a suitable deuterated
solvent (e.g., DMSO-d6).
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e Acquisition Parameters:
o Pulse Program: Standard proton pulse sequence.
o Number of Scans: 16-64.
o Relaxation Delay: 1-2 seconds.
o Spectral Width: 0-12 ppm.

o Data Analysis: Process the raw data (Fourier transform, phase correction, baseline
correction). Compare the resulting spectrum with the known spectrum of the unlabeled
compound to confirm the structure and observe the absence of signals corresponding to the
deuterated positions.

Visualizations

The following diagrams illustrate key conceptual frameworks related to the analysis and
biological context of N-(4-Aminobenzoyl-d4)-L-glutamic Acid.
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Figure 1. Quality Control Workflow for N-(4-Aminobenzoyl-d4)-L-glutamic Acid
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Figure 1. Quality Control Workflow
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Figure 2. Role as a Folic Acid Metabolite

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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